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Compound of Interest

Compound Name: Allyl tribromoacetate

Cat. No.: B15486424

An In-depth Technical Guide on Allyl Tribromoacetate

This technical guide provides essential information regarding the molecular properties of allyl
tribromoacetate, tailored for researchers, scientists, and professionals in drug development.

Core Molecular Data

Allyl tribromoacetate is an ester consisting of an allyl group and a tribromoacetate group. Its
fundamental molecular characteristics are summarized below.

Quantitative Molecular Information

The molecular formula and weight are crucial for stoichiometric calculations in chemical
reactions, analytical characterization, and drug design.

Property Value

Molecular Formula C5H5Br302[1]

Molecular Weight 336.8 g/mol [1]

IUPAC Name prop-2-enyl 2,2,2-tribromoacetate[1]

Molecular Composition
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The structural composition of allyl tribromoacetate is derived from its constituent elements, as
illustrated in the following diagram.

Elemental Composition of Allyl Tribromoacetate

Hydrogen (H) Bromine (Br) Oxygen (O)

5 atoms \5 atoms 3 atoms 2 atoms

Allyl Tribromoacetate
(C5H5Br302)

Click to download full resolution via product page

Caption: Elemental composition of Allyl Tribromoacetate.

Methodologies and Protocols

The determination of the molecular weight and formula of a chemical compound like allyl
tribromoacetate is typically achieved through a combination of analytical techniques. As this
document is a summary of known properties, detailed experimental protocols for its initial
discovery and characterization are not provided. The standard methods for such a
determination would include:

e Mass Spectrometry: To determine the mass-to-charge ratio of the molecule, which directly
gives the molecular weight.

o Elemental Analysis: To determine the percentage composition of each element in the
compound, from which the empirical formula can be derived.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the chemical structure and
confirm the connectivity of atoms, which, in conjunction with other data, confirms the
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molecular formula.

These are standard analytical procedures and are not presented here as specific experimental
protocols. No signaling pathways are associated with the chemical properties of this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Allyl tribromoacetate molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15486424+#allyl-triboromoacetate-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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